Cas no 170353-57-8 ((6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol)

• Product Name: (6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol
• CAS No: 170353-57-8
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD18073628
• CID: 4611774
• Update Time: 2025-06-29

(6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-CHLORO-2,3-DIHYDROBENZO[B][1,4]DIOXIN-2-YL)METHANOL
• (6-Chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• (6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol

• MDL： MFCD18073628
• Inchi： 1S/C9H9ClO3/c10-6-1-2-8-9(3-6)12-5-7(4-11)13-8/h1-3,7,11H,4-5H2
• InChI Key： LJINDSYFYHYUEU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2OCC1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol

Compound CAS No. 170353-57-8: (6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol

The compound with CAS No. 170353-57-8, commonly referred to as (6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol, is a structurally unique organic molecule that has garnered attention in various scientific domains. This compound belongs to the class of benzo[dioxins], which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of the chloro group at the 6th position and the methoxy group attached to the dioxin ring introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of (6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against chronic inflammatory diseases by modulating key signaling pathways such as NF-kB and MAPK.

In terms of synthesis, the compound is typically prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent reduction steps. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity. A notable advancement in this area was reported in a 2022 paper in Organic Process Research & Development, where a novel catalytic system significantly reduced the reaction time while maintaining product quality.

The structural versatility of CAS No. 170353-57-8 also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for olefin polymerization. A recent investigation by researchers at the University of California revealed that incorporating this compound into polymerization catalysts enhances their activity and selectivity, opening new avenues for industrial applications.

From an environmental standpoint, understanding the degradation pathways of (6-Chloro-2,3-dihydrobenzoB1,4dioxin-2-yl)methanol is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions suggest that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, CAS No. 170353-57-8 stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge is expected to grow further.